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Compound of Interest

Compound Name: 12-Hydroxystearic acid

Cat. No.: B3028863 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 12-
Hydroxystearic acid (12-HSA), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before handling 12-Hydroxystearic acid for disposal, it is imperative to be aware of its

properties and associated hazards. While often considered non-toxic, recent classifications

highlight its environmental risks, and appropriate personal protective equipment (PPE) is

mandatory.[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[4][5]

Hand Protection: Use chemical-impermeable gloves, such as neoprene, that have been

inspected prior to use.[4][6]

Body Protection: Wear suitable protective clothing. For larger quantities or where significant

dust generation is possible, fire/flame resistant and impervious clothing is recommended.[4]

[5]
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Respiratory Protection: In case of dust formation, use a dust mask. If exposure limits are

exceeded or irritation is experienced, a full-face respirator should be used.[5][6]

Handling and Storage of Waste:

Handle waste 12-HSA in a well-ventilated area to avoid the formation and inhalation of dust.

[4][7]

Store waste in a cool, dry, and well-ventilated location, away from incompatible materials like

strong oxidizing agents.[4][7]

Keep waste containers tightly closed and properly labeled.[4]

Step-by-Step Disposal Protocol
The disposal of 12-Hydroxystearic acid is regulated and must not be done through standard

trash or sewer systems.[4][8] Chemical waste generators are responsible for ensuring that

discarded chemicals are classified and disposed of according to all applicable regulations.[9]

Step 1: Waste Identification and Classification

Determine if the 12-HSA waste is contaminated with other substances. If so, the mixture

must be treated according to the hazards of all components.

Consult your institution's Environmental Health and Safety (EHS) department and review

local, state, and federal regulations to determine if 12-HSA is classified as a hazardous

waste in your jurisdiction.[9][10]

Note: The European Chemicals Agency (ECHA) has recently reclassified 12-HSA as

environmentally hazardous and toxic to aquatic life (ADR class 9, UN 3077), which affects

transportation and handling protocols, particularly in Europe.[3]

Step 2: Packaging and Labeling

Place the waste 12-HSA in a suitable, sealed, and compatible container to prevent leaks or

spills.[4]
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The container must be clearly labeled. If classified as hazardous, the label must include the

words "Hazardous Waste," the full chemical name ("12-Hydroxystearic acid"), the quantity

of waste, the date of generation, and the place of origin (e.g., department, room number).[8]

Do not use abbreviations or chemical formulas.[8]

Step 3: Accidental Spill Cleanup

In the event of a spill, evacuate unnecessary personnel from the area.[11]

Avoid generating dust during cleanup.[4][7]

Prevent the spilled material from entering drains, sewers, or public waters.[4][7][11]

Use spark-proof tools and explosion-proof equipment if there is an ignition risk.[4]

Sweep or vacuum the solid material and place it into a suitable, labeled container for

disposal.[9][12] If the material has melted, allow it to solidify before cleaning.[6][7]

Step 4: Final Disposal

Do not discharge 12-HSA into the sewer system or contaminate waterways.[4][11] It is

considered very toxic to aquatic life.[13]

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Contact your institution's EHS or a certified hazardous waste disposal contractor to arrange

for pickup and proper disposal.[8]

Empty containers should be triple-rinsed (or equivalent) before being offered for recycling or

reconditioning.[4]

Quantitative Data for 12-Hydroxystearic Acid
The following table summarizes key quantitative data for 12-Hydroxystearic acid.
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Property Value Reference

CAS Number 106-14-9 [13]

EC Number 203-366-1 [13]

Molecular Formula C₁₈H₃₆O₃ [5]

Molecular Weight 300.48 g/mol [4]

Appearance
Creamy-to-white flakes or

powder
[6]

Melting Point 72 - 81 °C [6][9]

Boiling Point > 300 °C [6]

Flash Point 210 °C (Closed Cup) [6][7]

pKa ~4.75 [4][5]

Oral Toxicity (Rat) LD50 > 5000 mg/kg [6]

Aquatic Toxicity
Acute fish toxicity LC0 > 100

mg/L
[6]

Biodegradation
Readily biodegradable (93% in

4 weeks)
[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 12-
Hydroxystearic acid.
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12-Hydroxystearic Acid (12-HSA) Waste Generated

Characterize Waste
(Consult SDS and local regulations.

Note EU reclassification as hazardous to aquatic life.)

Is waste classified as
hazardous in your jurisdiction?

Manage as Hazardous Waste

Yes

Manage as Non-Hazardous Industrial Waste

No

1. Package in sealed, compatible container.

2. Affix 'Hazardous Waste' label with full details.

3. Store in designated waste accumulation area.

4. Arrange pickup by a licensed hazardous waste facility.

Disposal Complete and Documented

1. Package in a sealed, clearly labeled container.

2. Arrange disposal via a licensed industrial waste contractor.
(Do not dispose in sewer or regular trash).

Click to download full resolution via product page

Caption: Disposal decision workflow for 12-Hydroxystearic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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